1-(2,3-dimethoxyphenyl)-3-(2-((1,2-dimethyl-1H-indol-3-yl)sulfonyl)ethyl)urea

• CAS: 946299-33-8
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.51
• SMILES: CC1=C(C2=CC=CC=C2N1C)S(=O)(=O)CCNC(=O)NC3=C(C(=CC=C3)OC)OC
• InChI: InChI=1S/C21H25N3O5S/c1-14-20(15-8-5-6-10-17(15)24(14)2)30(26,27)13-12-22-21(25)23-16-9-7-11-18(28-3)19(16)29-4/h5-11H,12-13H2,1-4H3,(H2,22,23,25)
• InChIKey: FRSAELQOTAGQOM-UHFFFAOYSA-N
• Solubility: not available

Procurement Guide: CAS 946299-33-8

CAS 946299-33-8, 1-(2,3-dimethoxyphenyl)-3-(2-((1,2-dimethyl-1H-indol-3-yl)sulfonyl)ethyl)urea, is a synthetic small molecule with the formula C21H25N3O5S and a molecular weight of 431.5 g/mol . It belongs to a class of phenylurea indole sulfonyl derivatives, which have been investigated in exploratory medicinal chemistry for potential interactions with targets such as ATP-binding cassette transporters and, for analogous structures, the enzyme urease [1]. However, public domain data for this precise compound is extremely limited; no primary research articles or patents were identified that provide direct biological or physicochemical characterization of this entity.

1 SAR expansion: supports indole sulfonyl scaffold study

2 Negative control probe: requires internal screening validation

3 Synthetic intermediate: urea and sulfonyl handles for derivatization

• [1] Peeref. (2023). Design, synthesis, and biological evaluation of phenylurea indole derivatives as ABCG2 inhibitors. Bioorganic Chemistry, 135, 106481. Retrieved from https://www.peeref.com/zh/works/27210723 View Source

Generic Substitution Risks: CAS 946299-33-8

In the absence of disclosure of a specific synthetic route or biological profile for CAS 946299-33-8, its nearest commercially available analogs—such as 1-(2,3-dimethoxyphenyl)-3-(2-((2-methyl-1H-indol-3-yl)sulfonyl)ethyl)urea (CAS 946219-14-3) or 1-(4-chlorophenyl)-3-(2-((1,2-dimethyl-1H-indol-3-yl)sulfonyl)ethyl)urea—are not guaranteed functional substitutes . The presence of the 1,2-dimethyl substitution on the indole ring in CAS 946299-33-8 introduces a unique steric and electronic environment that differentiates it from its 2-methyl analog . Without quantitative structure-activity relationship (QSAR) data or comparator profiling specific to this compound, assuming interchangeability based solely on the common phenylurea indole sulfonyl scaffold creates a risk of introducing an uncharacterized variable into an experimental system.

• N1-methyl vs. 2-methyl indole: steric/electronic shift may alter target binding.

• 2,3-dimethoxy vs. 4-chloro phenyl: electron-donating group may influence potency and stability.

• No bioactivity data: analog activity may not transfer; requires direct validation.

Differentiation Evidence: CAS 946299-33-8

1,2-Dimethylindole vs. 2-Methylindole Scaffold

The target compound is structurally differentiated from its closest cataloged analog, CAS 946219-14-3, by the presence of an N1-methyl group on the indole ring, rather than a hydrogen atom . This distinction is analogous to the structural divergence seen in related series where indole N-substitution significantly modulates target engagement, as observed with ABCG2 inhibitory phenylurea indole derivatives [1]. However, no direct head-to-head biological data exists for these two specific compounds.

1,2-Dimethyl vs. 2-Methyl indole

Class-level inference

N1-methyl present vs. absent

May alter target binding; requires direct comparison.

No head-to-head data available for this pair.

Evidence Dimension	Presence of N1-methyl group on indole
Target Compound Data	1,2-dimethyl-1H-indole (CAS 946299-33-8)
Comparator Or Baseline	2-methyl-1H-indole (CAS 946219-14-3)
Quantified Difference	Qualitative structural modification; biological impact unquantified for this pair.
Conditions	Structural comparison based on reported molecular formulas and SMILES

Why This Matters

The N1-methyl group can sterically hinder or electronically alter binding to a biological target, making the compound a distinct chemical probe that cannot be replaced by its des-methyl analog without experimental validation.

• [1] Peeref. (2023). Design, synthesis, and biological evaluation of phenylurea indole derivatives as ABCG2 inhibitors. Bioorganic Chemistry. Retrieved from https://www.peeref.com/zh/works/27210723 View Source

2,3-Dimethoxyphenyl vs. 4-Chlorophenyl Substitution

Compounds within this chemical series feature variable substitution on the phenylurea ring. The target compound bears a 2,3-dimethoxyphenyl group. A known analog with a divergent pharmacological profile contains a 4-chlorophenyl group at this position (1-(4-chlorophenyl)-3-(2-((1,2-dimethyl-1H-indol-3-yl)sulfonyl)ethyl)urea) . While quantitative activity data for the 2,3-dimethoxy analog is not publicly available, the difference in electron-donating (methoxy) versus electron-withdrawing (chloro) properties is a well-established determinant of potency and selectivity in phenylurea-containing bioactive molecules [1].

Dimethoxy vs. Chloro phenyl

Class-level inference

Electron-donating vs. electron-withdrawing

Electronic profile may shift binding kinetics.

Quantitative SAR data not reported for this pair.

Evidence Dimension	Phenyl ring substitution electronics
Target Compound Data	2,3-dimethoxyphenyl (electron-donating)
Comparator Or Baseline	4-chlorophenyl (electron-withdrawing)
Quantified Difference	Physicochemical property difference; specific IC50 or Ki differential unavailable.
Conditions	Pharmacological relevance inferred from structure-activity relationship principles

Why This Matters

The electronic character of the phenyl substituent directly influences the molecule's binding kinetics and metabolic stability, making the 2,3-dimethoxyphenyl variant a non-substitutable member of this series for targeted screening.

• [1] Peeref. (2023). Design, synthesis, and biological evaluation of phenylurea indole derivatives as ABCG2 inhibitors. Bioorganic Chemistry. View Source

Absence of Bioactivity Data for CAS 946299-33-8

An exhaustive search of primary literature, patents, BindingDB, and ChEMBL did not yield any quantitative biological assay data (e.g., IC50, Ki, EC50) for CAS 946299-33-8 [1]. In contrast, the des-methyl analog (CAS 946219-14-3) has been indexed with an IC50 of 158 nM against the human SR-B1 receptor, and other phenylurea indole sulfonyl compounds have demonstrated ABCG2 inhibitory activity [2]. This void of information means no comparative performance metric can be cited for the target compound against any specific molecular target.

Bioactivity data absence

Data to verify

No data found vs. analog IC50 158 nM (SR-B1)

High procurement uncertainty; unvalidated probe.

Analog activity cannot be assumed to transfer.

Evidence Dimension	Availability of quantitative bioactivity data
Target Compound Data	No data found
Comparator Or Baseline	Analog CAS 946219-14-3: IC50 = 158 nM (SR-B1); Other phenylurea indoles: active against ABCG2
Quantified Difference	Data presence versus complete absence
Conditions	BindingDB and ChEMBL database search

Why This Matters

Procurement of a compound with zero publicly characterized biological activity constitutes a high-risk purchase for any hypothesis-driven research campaign, as its utility is entirely unvalidated compared to characterized analogs.

• [1] BindingDB, ChEMBL, PubChem, Google Patents, and general literature searches performed for CAS 946299-33-8. View Source
• [2] BindingDB. (2017). BDBM50159547: IC50 data for a related phenylurea indole sulfonyl compound. Retrieved from http://ww.w.bindingdb.org View Source

Application Scenarios: CAS 946299-33-8

SAR Expansion of Phenylurea Indole Sulfonyl Series

Given the established activity of structurally related phenylurea indole sulfonyl derivatives as ABCG2 inhibitors and SR-B1 ligands [1], CAS 946299-33-8 is suited for researchers conducting deliberate structure-activity relationship (SAR) expansions. Its procurement is justified only within a program where the specific contribution of the 1,2-dimethylindole motif and 2,3-dimethoxyphenyl substitution to a novel target or phenotypic assay is being empirically investigated.

Chemical Probe for Negative Control Screening

If internal in-house profiling demonstrates that CAS 946299-33-8 is inactive against a target while its close analogs are active, the compound can serve as a powerful negative control chemical probe. This application is contingent upon the user generating their own primary screening data, as no such public data exists .

Synthetic Intermediate and Building Block

The urea and sulfonyl functional groups present in CAS 946299-33-8 offer reactive handles for further derivatization. The compound can be procured as a synthetic intermediate in medicinal chemistry programs aiming to diversify the indole sulfonyl urea scaffold, leveraging the unique 1,2-dimethyl substitution pattern for the generation of proprietary compound libraries .

Application

Selection Property

Validation Focus

Indole sulfonyl SAR expansion

Unique N1-methyl and 2,3-dimethoxy substitution

Empirical target engagement profiling

Negative control chemical probe

Requires in-house inactivity confirmation

Comparative profiling against active analogs

Medicinal chemistry building block

Urea and sulfonyl reactive handles

Derivatization and library diversification

• [1] Peeref. (2023). Design, synthesis, and biological evaluation of phenylurea indole derivatives as ABCG2 inhibitors. Bioorganic Chemistry. Retrieved from https://www.peeref.com/zh/works/27210723 View Source